3-Chloro-2,4,5-trifluorobenzoic acid
Cat. No. B125387
M. Wt: 210.54 g/mol
InChI Key: KBESHLYCSZINAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07094780B1
Procedure details
To a solution of 3-chloro-2,4,5-trifluorobenzoic acid (Example 20, 4.90 g, 23.3 mmol) in dichloromethane (50 mL) is added oxalyl chloride (5.1 mL, 58.2 mmol) and N,N-dimethylformamide (1 drop). After 45 minutes, the reaction mixture is concentrated under vacuum. The resulting residue is dissolved in dichloromethane (50 mL) and treated with ethanol (10 mL, 172 mmol). After 30 minutes, the reaction mixture is diluted with dichloromethane and washed with saturated NaHCO3, water, and brine. The organic layer is dried over MgSO4, filtered, and the filtrate is concentrated to afford the title compound (5.59 g). 1H NMR (CDCl3): δ 7.76–7.68 (m, 1H), 4.40 (q, 2H), 1.39 (t, 3H).
Name
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[C:3]([F:13])=[C:4]([CH:8]=[C:9]([F:12])[C:10]=1[F:11])[C:5]([OH:7])=[O:6].[C:14](Cl)(=O)[C:15](Cl)=O.C(O)C>ClCCl.CN(C)C=O>[CH2:14]([O:6][C:5](=[O:7])[C:4]1[CH:8]=[C:9]([F:12])[C:10]([F:11])=[C:2]([Cl:1])[C:3]=1[F:13])[CH3:15]
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Inputs
Step One
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Name
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Quantity
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4.9 g
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Type
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reactant
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Smiles
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ClC=1C(=C(C(=O)O)C=C(C1F)F)F
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Name
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Quantity
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5.1 mL
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Type
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reactant
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Smiles
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C(C(=O)Cl)(=O)Cl
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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ClCCl
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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CN(C=O)C
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Step Two
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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C(C)O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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the reaction mixture is concentrated under vacuum
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The resulting residue is dissolved in dichloromethane (50 mL)
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WAIT
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Type
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WAIT
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Details
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After 30 minutes
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Duration
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30 min
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WASH
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Type
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WASH
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Details
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washed with saturated NaHCO3, water, and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer is dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate is concentrated
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Outcomes
Product
Details
Reaction Time |
45 min |
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Name
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Type
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product
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Smiles
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C(C)OC(C1=C(C(=C(C(=C1)F)F)Cl)F)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.59 g | |
| YIELD: CALCULATEDPERCENTYIELD | 100.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
